ICI-230487
ICI-230487
ZM 230487 is a 5-lipoxygenase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
155944-23-3
VCID:
VC0547846
InChI:
InChI=1S/C24H26FNO4/c1-3-26-22-6-4-17(12-18(22)5-7-23(26)27)16-30-21-14-19(13-20(25)15-21)24(28-2)8-10-29-11-9-24/h4-7,12-15H,3,8-11,16H2,1-2H3
SMILES:
CCN1C2=C(C=CC1=O)C=C(C=C2)COC3=CC(=CC(=C3)C4(CCOCC4)OC)F
Molecular Formula:
C24H26FNO4
Molecular Weight:
411.5 g/mol
ICI-230487
CAS No.: 155944-23-3
Cat. No.: VC0547846
Molecular Formula: C24H26FNO4
Molecular Weight: 411.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ZM 230487 is a 5-lipoxygenase inhibitor. |
|---|---|
| CAS No. | 155944-23-3 |
| Molecular Formula | C24H26FNO4 |
| Molecular Weight | 411.5 g/mol |
| IUPAC Name | 1-ethyl-6-[[3-fluoro-5-(4-methoxyoxan-4-yl)phenoxy]methyl]quinolin-2-one |
| Standard InChI | InChI=1S/C24H26FNO4/c1-3-26-22-6-4-17(12-18(22)5-7-23(26)27)16-30-21-14-19(13-20(25)15-21)24(28-2)8-10-29-11-9-24/h4-7,12-15H,3,8-11,16H2,1-2H3 |
| Standard InChI Key | ZROVOGSXAWNIQB-UHFFFAOYSA-N |
| SMILES | CCN1C2=C(C=CC1=O)C=C(C=C2)COC3=CC(=CC(=C3)C4(CCOCC4)OC)F |
| Canonical SMILES | CCN1C2=C(C=CC1=O)C=C(C=C2)COC3=CC(=CC(=C3)C4(CCOCC4)OC)F |
| Appearance | White to light yellow solid powder. |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator